N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(1-pyrrolidinyl)-2-quinoxalinyl]thio]acetamide

• Molecular Formula: C24H28N4O3S
• Molecular Weight: 452.6 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(3-pyrrolidin-1-ylquinoxalin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C24H28N4O3S/c1-30-20-10-9-17(15-21(20)31-2)11-12-25-22(29)16-32-24-23(28-13-5-6-14-28)26-18-7-3-4-8-19(18)27-24/h3-4,7-10,15H,5-6,11-14,16H2,1-2H3,(H,25,29)
• InChI Key: UCABZKBWGVOSTC-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CCNC(=O)CSC2=NC3=CC=CC=C3N=C2N4CCCC4)OC

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(1-pyrrolidinyl)-2-quinoxalinyl]thio]acetamide is a quinoxaline derivative.

Scientific Research Applications

Synthesis and Structural Studies

N-[2-(3,4-dimethoxyphenyl)ethyl]-2-[[3-(1-pyrrolidinyl)-2-quinoxalinyl]thio]acetamide and its derivatives have been extensively researched in various scientific domains. A prominent study involved the Mn(III)/Cu(II)-mediated oxidative radical cyclization of alpha-(Methylthio)acetamides leading to erythrinanes. This study highlights the critical role of the methylthio group in facilitating the formation of erythrinane derivatives, revealing the compound's potential in synthetic organic chemistry and possibly in the synthesis of complex natural products (Chikaoka et al., 2003).

In another intriguing study, the spatial orientation of amide derivatives on anion coordination was explored. The study showcased a unique tweezer-like geometry and channel-like structure formed through weak interactions, indicating the compound's significance in understanding molecular self-assembly and coordination chemistry (Kalita & Baruah, 2010).

Synthesis and Application in Cancer Research

The compound has also been investigated for its potential in cancer research. A study focusing on the synthesis, structure, and molecular docking analysis of an anticancer drug involving N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide showcased its ability to target the VEGFr receptor, emphasizing its potential in the development of novel anticancer drugs (Sharma et al., 2018).

Moreover, a series of quinoxaline derivatives were synthesized and evaluated for their efficacy on cancer cell viability and proliferation, underscoring the compound's relevance in medicinal chemistry and drug development (El Rayes et al., 2022).

Insecticidal and Antibacterial Studies

The compound and its derivatives have also been investigated for their insecticidal and antibacterial properties. A novel synthesis, characterization, and antibacterial studies of a benzoderivative of quinoxaline, indicating its potential application in the field of agricultural chemistry and pest control, were reported (Karna, 2019). Additionally, compounds synthesized from 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide were evaluated as insecticidal agents against the cotton leafworm, highlighting the compound's potential in agricultural pest management (Fadda et al., 2017).